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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B1147697 Get Quote

For scientists and professionals in drug development and research, the quality and availability

of analytical standards are paramount. This technical guide provides an overview of

commercial suppliers for Methomyl-d3, a deuterated internal standard crucial for the accurate

quantification of the carbamate insecticide methomyl in various matrices.

Overview of Methomyl-d3
Methomyl-d3 is an isotopically labeled version of methomyl, intended for use as an internal

standard in analytical methodologies such as gas chromatography-mass spectrometry (GC-

MS) and liquid chromatography-mass spectrometry (LC-MS).[1][2] Its use allows for the precise

quantification of methomyl by correcting for variations in sample preparation and instrument

response.[2]

Chemical Properties:

Property Value

Chemical Formula C₅H₇D₃N₂O₂S[1]

Molecular Weight 165.2 g/mol [1]

CAS Number 1398109-07-3[1][3]

Synonyms
(E,Z)-Methomyl-d3 (N-methyl-d3)[4], Methomyl

D3[5]
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Commercial Suppliers and Product Specifications
A number of reputable suppliers offer Methomyl-d3 analytical standards. The following table

summarizes the key specifications from several prominent vendors to facilitate comparison.

Supplier Product Name
Purity/Isotopic
Enrichment

Format
Available
Quantities

LGC Standards
(E,Z)-Methomyl-

d3 (N-methyl-d3)

99 atom % D,

min 98%

Chemical

Purity[4][6]

Neat 0.01 g, 0.05 g[6]

Cayman

Chemical
Methomyl-d3

≥98%

(Methomyl),

≥99% deuterated

forms (d1-d3)[2]

Solid Not specified

HPC Standards D3-Methomyl Not specified Not specified 10 mg[3]

TargetMol
Methomyl-d3

(Standard)
Not specified Not specified 10 mg[5]

CRM

LABSTANDARD

Methomyl D3

solution
Not specified

Solution in

Methanol

1.1 ml, 5 ml

ampoules (100

mg/l or 1000

mg/l)[7]

Fisher Scientific

LGC Standards

USA

METHOMYL-D3

Not specified Not specified Not specified

Experimental Protocols and Usage
General Laboratory Procedures for Use as an Internal Standard:

Methomyl-d3 is primarily used as an internal standard for the quantification of methomyl.[1][2]

A typical workflow involves the following steps:
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Standard Preparation: A stock solution of Methomyl-d3 is prepared by dissolving the solid

material in a suitable solvent, such as chloroform or methanol.[2] It is recommended to purge

the solvent with an inert gas.[2]

Sample Spiking: A known amount of the Methomyl-d3 internal standard solution is added to

the unknown sample and to each of the calibration standards.

Sample Extraction and Cleanup: The sample is then subjected to an appropriate extraction

and cleanup procedure to isolate the analyte of interest (methomyl) and the internal

standard.

Instrumental Analysis: The extracted sample is analyzed by GC-MS or LC-MS.

Quantification: The concentration of methomyl in the unknown sample is determined by

comparing the peak area ratio of methomyl to Methomyl-d3 with the calibration curve

generated from the standards. For enhanced precision, the deuterated standard can be

quantitated against a more precisely weighed unlabeled standard by constructing a standard

curve of peak intensity ratios.[2]

Workflow for Using Methomyl-d3 as an Internal Standard

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1147697?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/39576.pdf
https://cdn.caymanchem.com/cdn/insert/39576.pdf
https://www.benchchem.com/product/b1147697?utm_src=pdf-body
https://www.benchchem.com/product/b1147697?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/39576.pdf
https://www.benchchem.com/product/b1147697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Quantification using Methomyl-d3

Prepare Methomyl-d3
Stock Solution

Spike Samples and
Calibration Standards

Extract and Clean Up
Sample

Analyze by
GC-MS or LC-MS

Quantify Methomyl
using Peak Area Ratios

Click to download full resolution via product page

Caption: A generalized workflow for the use of Methomyl-d3 as an internal standard in

quantitative analysis.

Quality Control and Documentation
Reputable suppliers provide comprehensive documentation to ensure the quality and

traceability of their analytical standards. Researchers should always request and review the

Certificate of Analysis (CoA) for each batch of Methomyl-d3. The CoA typically includes:

Product identification (name, catalog number, batch number)
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Chemical and physical properties

Purity assessment (e.g., by HPLC, GC)

Isotopic enrichment data

Storage conditions and expiry date

Some suppliers, like Cayman Chemical, provide batch-specific data and documents, including

QC sheets and GC-MS data, upon request.[1]

Logical Relationship of Supplier Documentation

Supplier Documentation for Analytical Standards

Commercial Supplier

Methomyl-d3
Analytical Standard

Certificate of Analysis (CoA) Safety Data Sheet (SDS) Technical Data Sheet

Click to download full resolution via product page

Caption: The relationship between a commercial supplier and the essential documentation

provided for an analytical standard.

Safety and Handling
Methomyl and its deuterated analog should be handled with care in a laboratory setting. It is

important to consult the Safety Data Sheet (SDS) provided by the supplier before use.[2]
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Standard laboratory safety practices, including the use of personal protective equipment (PPE)

such as gloves and safety glasses, should be followed.

This guide provides a starting point for researchers seeking to procure Methomyl-d3 analytical

standards. It is recommended to contact the suppliers directly for the most up-to-date product

information, availability, and pricing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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